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Compound of Interest

Compound Name:
6-(Methylthio)pyridin-3-ylboronic

acid

Cat. No.: B1303069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the fundamental chemical property of 6-
(methylthio)pyridin-3-ylboronic acid: its molecular weight. Accurate determination of

molecular weight is a critical first step in nearly all laboratory and drug development

applications, from stoichiometric calculations in chemical synthesis to concentration

preparations for in-vitro and in-vivo assays.

Core Physicochemical Data
The primary identifier for any chemical compound in experimental design is its molecular

formula, which directly informs its molecular weight.

Molecular Formula: C₆H₈BNO₂S[1]

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

The table below outlines this calculation based on the standard atomic weights of each

element.
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 6 12.011 72.066

Hydrogen H 8 1.008 8.064

Boron B 1 10.81 10.81

Nitrogen N 1 14.007 14.007

Oxygen O 2 15.999 31.998

Sulfur S 1 32.065 32.065

Total 169.01

Based on this, the molecular weight of 6-(methylthio)pyridin-3-ylboronic acid is 169.01 g/mol

.[1][2][3]

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical relationship between the compound's elemental

composition and the final calculated molecular weight.
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Elemental Composition & Atomic Weights (g/mol)

6-(methylthio)pyridin-3-ylboronic acid
C₆H₈BNO₂S

Carbon (C)
6 x 12.011

Hydrogen (H)
8 x 1.008

Boron (B)
1 x 10.81

Nitrogen (N)
1 x 14.007

Oxygen (O)
2 x 15.999

Sulfur (S)
1 x 32.065

Molecular Weight
169.01 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight from elemental composition.

Methodologies and Protocols
The determination of a compound's molecular weight is a computational task based on its

established molecular formula and the standard atomic weights of its constituent elements as

defined by the International Union of Pure and Applied Chemistry (IUPAC).

Methodology for Calculation:

Determine the Molecular Formula: The definitive molecular formula is established through

analytical techniques such as mass spectrometry and elemental analysis. For 6-
(methylthio)pyridin-3-ylboronic acid, the formula is C₆H₈BNO₂S.[1]

Identify Constituent Elements: The elements present are Carbon (C), Hydrogen (H), Boron

(B), Nitrogen (N), Oxygen (O), and Sulfur (S).
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Sum Atomic Weights: The number of atoms of each element is multiplied by its standard

atomic weight. The sum of these products yields the molecular weight of the compound.

Standard atomic weights are used, which represent a weighted average of the natural

abundances of an element's isotopes.[4][5]

It is important to note that while experimental protocols are crucial for determining a

compound's structure and formula, the calculation of the molecular weight itself is a

deterministic process. Therefore, detailed experimental workflows or descriptions of signaling

pathways are not applicable to this specific topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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